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Compound of Interest

Compound Name: Indium(i)bromide

Cat. No.: B13155353 Get Quote

Essential Safety and Handling Guide for Indium(I)
Bromide
This guide provides critical safety, operational, and disposal information for laboratory

professionals, including researchers, scientists, and drug development experts, who handle

Indium(I) bromide. Adherence to these procedures is vital for ensuring personal safety and

minimizing environmental impact.

Hazard Identification and Personal Protective Equipment
(PPE)
Indium(I) bromide is a hazardous chemical that poses significant risks upon exposure.[1][2][3]

[4] It is crucial to use appropriate Personal Protective Equipment (PPE) to prevent contact and

inhalation.

Summary of Hazards:

Acute Toxicity: Harmful if swallowed or in contact with skin.[1][2]

Skin Corrosion/Irritation: Causes severe skin burns and irritation.[1][2][3][4]

Eye Damage/Irritation: Causes serious eye damage.[1][2][3][4]

Respiratory Irritation: May cause respiratory irritation.[1][5]
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The following table summarizes the necessary PPE for handling Indium(I) bromide.

PPE Category Recommended Equipment

Eye/Face Protection
Wear chemical safety goggles and a face shield.

[3][6]

Skin Protection

Wear chemically resistant gloves (e.g., nitrile

rubber) and protective clothing to prevent skin

exposure.[3][6][7]

Respiratory Protection

Use a NIOSH-approved respirator with a

particulate filter (e.g., N95) or a self-contained

breathing apparatus.[3][5][6]

Operational Plan: Step-by-Step Handling Procedure
Follow these steps to ensure the safe handling of Indium(I) bromide in a laboratory setting.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[3][6]

Ensure that an eyewash station and safety shower are readily accessible.

Before starting, review the Safety Data Sheet (SDS) for Indium(I) bromide.[1][3][4][6]

Confirm that all necessary PPE is available and in good condition.

2. Handling the Compound:

Wear the appropriate PPE as specified in the table above.

Avoid generating dust when handling the solid material.[3][6]

Do not eat, drink, or smoke in the area where Indium(I) bromide is handled.[1]

Wash hands thoroughly after handling the compound.[1][3]
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3. In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with

water/shower for at least 15 minutes. Seek immediate medical attention.[3]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[3]

Disposal Plan
Proper disposal of Indium(I) bromide and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste Indium(I) bromide and materials contaminated with it (e.g., gloves,

weighing paper, pipette tips) in a clearly labeled, sealed, and compatible hazardous waste

container.

Disposal Procedure:

Dispose of the hazardous waste through an approved waste disposal facility.[1][3][4]

Do not dispose of Indium(I) bromide down the drain or in the regular trash.[8]

Follow all local, state, and federal regulations for hazardous waste disposal.

Quantitative Data
The following tables provide key quantitative data for Indium(I) bromide.

Physical and Chemical Properties:
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Property Value

Molecular Formula InBr

Molar Mass 194.72 g/mol

Appearance Red crystalline solid

Melting Point 285 °C (545 °F; 558 K)[9]

Boiling Point 656 °C (1213 °F; 929 K)[9]

Density 4.96 g/cm³[9]

Solubility in Water Decomposes[9][10]

Exposure Limits:

Organization Limit Type Value

ACGIH TLV-TWA 0.1 mg/m³ (as In)[3][6]

OSHA PEL-TWA 0.1 mg/m³ (as In)[3][6]

NIOSH REL-TWA 0.1 mg/m³ (as In)[3][6]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of Indium(I) bromide.
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Safe Handling Workflow for Indium(I) Bromide
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Caption: Workflow for the safe handling of Indium(I) bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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